molecular formula C20H34O7 B605624 Ascorbyl myristate CAS No. 33425-76-2

Ascorbyl myristate

Cat. No. B605624
CAS RN: 33425-76-2
M. Wt: 386.48
InChI Key: MSKSZMDNKAEBSG-HNAYVOBHSA-N
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Description

Ascorbyl myristate is a bioactive chemical.

Scientific Research Applications

Synthesis and Antioxidant Activity

Luo Hui-we (2014) in "Synthesis and Antioxidant Activity of Lipase-Catalyzed L-Ascorbyl Myristate in Ultrasonic Field" discusses the synthesis of L-ascorbyl myristate using immobilized lipase. This study found that L-ascorbyl myristate exhibits strong antioxidant activity, comparable to L-ascorbyl palmitate and superior to TBHQ (tertiary butylhydroquinone). This antioxidant property is significant in contexts like food preservation and skincare formulations (Luo Hui-we, 2014).

Dermal Delivery Systems

In "Dermal delivery of ascorbyl palmitate: the potential of colloidal delivery systems," M. Gosenca and M. Gašperlin (2011) explored colloidal systems for ascorbyl palmitate skin delivery. This research has implications for ascorbyl myristate due to its structural and functional similarities. It suggests the potential of liquid crystals and microemulsions as carriers for enhanced skin permeation of ascorbyl derivatives (M. Gosenca & M. Gašperlin, 2011).

Antibacterial Actions

Kato, Kobayashi, and Watanabe (1988) in "Antibacterial Action of Ascorbic Fatty Acid Esters" found that ascorbyl myristate exhibits antibacterial activity against B. subtilis and S. aureus. This highlights its potential use in antimicrobial and preservative applications in various industries (Kato, Kobayashi, & Watanabe, 1988).

Stability Studies

The study "Studies on the stability of ascorbic acid. V. Critical micelle concentration of ascorbyl monofatty acid esters" by T. Tukamoto et al. (1971) addresses the critical micelle concentrations of ascorbyl monofatty acid esters like ascorbyl myristate. This is important for understanding its behavior in different formulations and environments (T. Tukamoto et al., 1971).

Ascorbyl Ester Synthesis and Applications

S. Karmee (2011) in "The synthesis, properties, and applications of ascorbyl esters" discusses the lipase-catalyzed synthesis of ascorbyl esters, including myristate. This study is significant for understanding the environmentally friendly production methods and potential applications of ascorbyl myristate in various industries (S. Karmee, 2011).

Myristate in Fungal Ecology

In "Myristate and the ecology of AM fungi: significance, opportunities, applications and challenges," M. Rillig et al. (2020) explore the role of myristate in the growth of arbuscular mycorrhizal fungi. This research provides insights into the ecological applications of myristate, which could extend to ascorbyl myristate due to its myristate component (M. Rillig et al., 2020).

properties

CAS RN

33425-76-2

Product Name

Ascorbyl myristate

Molecular Formula

C20H34O7

Molecular Weight

386.48

IUPAC Name

(S)-2-((R)-3,4-dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl tetradecanoate

InChI

InChI=1S/C20H34O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(22)26-14-15(21)19-17(23)18(24)20(25)27-19/h15,19,21,23-24H,2-14H2,1H3/t15-,19+/m0/s1

InChI Key

MSKSZMDNKAEBSG-HNAYVOBHSA-N

SMILES

OC([C@H](O1)[C@H](COC(CCCCCCCCCCCCC)=O)O)=C(O)C1=O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

Ascorbyl myristate;  L-Ascorbic acid, 6-myristate;  L-Ascorbic acid, 6-tetradecanoate;  Ascorbyl monomyristate; 

Origin of Product

United States

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